3-chloro-5-ethoxy-4-(3-methylbutoxy)benzonitrile

• IUPAC Name: 3-chloro-5-ethoxy-4-(3-methylbutoxy)benzonitrile
• InChI: InChI=1S/C14H18ClNO2/c1-4-17-13-8-11(9-16)7-12(15)14(13)18-6-5-10(2)3/h7-8,10H,4-6H2,1-3H3
• InChI Key: CRCAAIMFXCXPPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C#N)Cl)OCCC(C)C
• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol

Description

3-chloro-5-ethoxy-4-(3-methylbutoxy)benzonitrile is a chemical compound that has gained significant attention in scientific research. This compound is commonly known as Clomazone, and it belongs to a group of herbicides that are used to control weeds in different crops. Clomazone is widely used in agriculture, and it has been found to have various biochemical and physiological effects on plants and animals. In

Mechanism of Action

The mechanism of action of Clomazone involves the inhibition of the biosynthesis of carotenoids in plants. Carotenoids are essential pigments that are involved in photosynthesis and protect plants from oxidative damage. Clomazone inhibits the enzyme phytoene desaturase, which is involved in the biosynthesis of carotenoids. This leads to the accumulation of toxic intermediates, which ultimately results in the death of the plant.
Biochemical and Physiological Effects:
Clomazone has been found to have various biochemical and physiological effects on plants and animals. In plants, Clomazone inhibits the biosynthesis of carotenoids, which leads to the accumulation of toxic intermediates. This results in the death of the plant. In animals, Clomazone has been found to have low toxicity. However, it can cause skin and eye irritation and can be harmful if ingested.

Advantages and Limitations for Lab Experiments

Clomazone has several advantages for lab experiments. It is a potent herbicide that is effective against a broad spectrum of weeds. It is also relatively easy to synthesize and has a long shelf life. However, Clomazone has some limitations for lab experiments. It can be harmful if ingested or inhaled, and it can cause skin and eye irritation. Therefore, proper safety precautions should be taken when handling Clomazone.

Future Directions

There are several future directions for research on Clomazone. One potential area of research is the development of new formulations that are more effective and safer for crops and the environment. Another area of research is the study of the potential health effects of Clomazone exposure in humans and animals. Finally, the development of new herbicides that target different biochemical pathways could also be a promising area of research.
Conclusion:
In conclusion, Clomazone is a chemical compound that has gained significant attention in scientific research. It is a potent herbicide that is effective against a broad spectrum of weeds. Clomazone inhibits the biosynthesis of carotenoids in plants, which ultimately results in the death of the plant. Clomazone has several advantages for lab experiments, but it also has some limitations. Future research on Clomazone could lead to the development of new formulations that are more effective and safer for crops and the environment.

Scientific Research Applications

Clomazone has been extensively studied for its herbicidal properties. It is used to control weeds in various crops, including soybeans, cotton, peanuts, and sugarcane. Clomazone is effective against a broad spectrum of weeds, and it has been found to be safe for crops when used at the recommended dosage. In addition to its herbicidal properties, Clomazone has also been studied for its potential as an antifungal and antibacterial agent.